Phenol, 2-[(2-pyridinylmethyl)amino]-
Phenol, 2-[(2-pyridinylmethyl)amino]-
ARN2966 is a potent post-transcriptional modulator of APP expression; reduces expression of APP with resultant lower production of Aβ.IC50 value:Target: AβThis potent post-transcriptional modulation of APP expression differs from other mechanisms such as inhibition of secretases. Secretase inhibitors have been pursued as disease modifying strategies by a number of pharmaceutical firms but they have encountered numerous setbacks during clinical development. ARN2966 is non toxic, orally absorbable, blood-brain-barrier penetrable, and effective in vitro and in vivo.
Brand Name:
Vulcanchem
CAS No.:
102212-26-0
VCID:
VC0001489
InChI:
InChI=1S/C12H12N2O/c15-12-7-2-1-6-11(12)14-9-10-5-3-4-8-13-10/h1-8,14-15H,9H2
SMILES:
C1=CC=C(C(=C1)NCC2=CC=CC=N2)O
Molecular Formula:
C12H12N2O
Molecular Weight:
200.24 g/mol
Phenol, 2-[(2-pyridinylmethyl)amino]-
CAS No.: 102212-26-0
Inhibitors
VCID: VC0001489
Molecular Formula: C12H12N2O
Molecular Weight: 200.24 g/mol
![Phenol, 2-[(2-pyridinylmethyl)amino]- - 102212-26-0](/images/no_structure.jpg)
| CAS No. | 102212-26-0 |
|---|---|
| Product Name | Phenol, 2-[(2-pyridinylmethyl)amino]- |
| Molecular Formula | C12H12N2O |
| Molecular Weight | 200.24 g/mol |
| IUPAC Name | 2-(pyridin-2-ylmethylamino)phenol |
| Standard InChI | InChI=1S/C12H12N2O/c15-12-7-2-1-6-11(12)14-9-10-5-3-4-8-13-10/h1-8,14-15H,9H2 |
| Standard InChIKey | GXJRVWZNMZGWAQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)NCC2=CC=CC=N2)O |
| Canonical SMILES | C1=CC=C(C(=C1)NCC2=CC=CC=N2)O |
| Description | ARN2966 is a potent post-transcriptional modulator of APP expression; reduces expression of APP with resultant lower production of Aβ.IC50 value:Target: AβThis potent post-transcriptional modulation of APP expression differs from other mechanisms such as inhibition of secretases. Secretase inhibitors have been pursued as disease modifying strategies by a number of pharmaceutical firms but they have encountered numerous setbacks during clinical development. ARN2966 is non toxic, orally absorbable, blood-brain-barrier penetrable, and effective in vitro and in vivo. |
| Synonyms | 2-((pyridin-2-ylmethyl)amino)phenol |
| Reference | [1]. http://arianeurosciences.com/science.html |
| PubChem Compound | 14936865 |
| Last Modified | Nov 11 2021 |
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